Cas no 28524-78-9 (Benzamide, 2-amino-5-(aminosulfonyl)-4-chloro-N-(4-methylphenyl)-)

Benzamide, 2-amino-5-(aminosulfonyl)-4-chloro-N-(4-methylphenyl)- structure
28524-78-9 structure
Product Name:Benzamide, 2-amino-5-(aminosulfonyl)-4-chloro-N-(4-methylphenyl)-
CAS No:28524-78-9
MF:C14H14ClN3O3S
MW:339.797260761261
CID:1435112
PubChem ID:85774760
Update Time:2025-04-20

Benzamide, 2-amino-5-(aminosulfonyl)-4-chloro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-amino-5-(aminosulfonyl)-4-chloro-N-(4-methylphenyl)-
    • V45LJF9GGS
    • 2-Amino-5-(aminosulfonyl)-4-chloro-N-(4-methylphenyl)benzamide
    • 2-Amino-4-chloro-5-sulfamoyl-N-p-tolylbenzamide
    • 28524-78-9
    • p-Benzotoluidide, 2-amino-4-chloro-5-sulfamoyl-
    • Inchi: 1S/C14H14ClN3O3S/c1-8-2-4-9(5-3-8)18-14(19)10-6-13(22(17,20)21)11(15)7-12(10)16/h2-7H,16H2,1H3,(H,18,19)(H2,17,20,21)
    • InChI Key: GEVNEXZSJHXSGJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C(NC2C=CC(C)=CC=2)=O)C=C1S(N)(=O)=O)N

Computed Properties

  • Exact Mass: 339.04462
  • Monoisotopic Mass: 339.0444402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 115.28
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